(S)-2-(2-Oxo-2H-pyridin-1-yl)-propionic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: (2S)-2-(2-oxopyridin-1-yl)propanoic acid
• InChI: InChI=1S/C8H9NO3/c1-6(8(11)12)9-5-3-2-4-7(9)10/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key: AMGZVLCLCSDDBR-LURJTMIESA-N
• Isomeric SMILES: C[C@@H](C(=O)O)N1C=CC=CC1=O
• Canonical SMILES: CC(C(=O)O)N1C=CC=CC1=O

Description

(S)-2-(2-Oxo-2H-pyridin-1-yl)-propionic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred suspension of 16.6 g (74.4 mmol) of tert-butyl 2-(2-oxopyridin-1(2H)-yl)propanoate from step A above in 10 mL of anhydrous 1,4-dioxane under an atmosphere of nitrogen was added 150 mL of a 4.0 M hydrogen chloride solution in 1,4-dioxane. The resulting solution was stirred overnight at ambient temperature then evaporated to dryness in vacuo to afford the title compound as a white solid (12.4 g, quantitative yield). LC-MS: m/z (ES) 168 (MH)+

Synthesis routes and methods II

Procedure details